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Compound of Interest

Compound Name: 2,4-Dibromo-5-methoxyphenol

Cat. No.: B15290232

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the available physical properties of 2,4-
Dibromo-5-methoxyphenol. Due to the compound's specialized nature, comprehensive
experimental data on its physical characteristics is not readily available in public databases.
This guide furnishes the known information and presents standardized experimental protocols
for the determination of key physical properties, which can be applied to this and other novel
compounds.

Core Physical Properties

A thorough search of chemical databases for the physical properties of 2,4-Dibromo-5-
methoxyphenol (CAS No. 66693-87-6) did not yield experimentally determined values for its
melting point, boiling point, or solubility. The molecular formula for this compound is C7HeBr20x-.

Data Presentation
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Property Value Source
Molecular Formula C7HeBr20:2

Molecular Weight 281.93 g/mol Calculated
CAS Number 66693-87-6 [1]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Experimental Protocols

For researchers synthesizing or working with 2,4-Dibromo-5-methoxyphenol, the following
are detailed, generalized protocols for determining its fundamental physical properties.

Melting Point Determination

The melting point is a critical indicator of purity for a solid compound.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar digital device)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula
Procedure:
e Ensure the sample of 2,4-Dibromo-5-methoxyphenol is completely dry.

« If the sample consists of large crystals, gently grind a small amount to a fine powder using a
mortar and pestle.
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Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the sealed end of
the tube on a hard surface.

Place the capillary tube into the heating block of the melting point apparatus.

For an unknown compound, a preliminary rapid heating (10-20 °C/min) can be performed to
determine an approximate melting range.

For an accurate measurement, start heating at a rate of approximately 10°C per minute until
the temperature is about 15-20°C below the expected melting point. Then, reduce the
heating rate to 1-2°C per minute.

Record the temperature at which the first drop of liquid appears (the beginning of the melting
range) and the temperature at which the entire sample has liquefied (the end of the melting
range).

A sharp melting range (0.5-2°C) is indicative of a pure compound.

Boiling Point Determination

For liquid compounds, the boiling point is a key physical constant. If 2,4-Dibromo-5-

methoxyphenol is synthesized as a liquid or can be melted without decomposition, its boiling

point can be determined.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath or heating block)

Beaker

Procedure:
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Place a small amount (0.5-1 mL) of the liquid sample into the small test tube.
Invert a capillary tube (sealed end up) and place it into the liquid in the test tube.

Attach the test tube to a thermometer, ensuring the bottom of the test tube is level with the
thermometer bulb.

Immerse the assembly in a heating bath. The heat should be applied slowly and evenly.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

Continue heating until a steady and rapid stream of bubbles is observed.
Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube.

Solubility Determination

Understanding the solubility of a compound is crucial for its application in various experimental

and developmental contexts.

Apparatus:

Small test tubes
Vortex mixer (optional)
Graduated pipettes

A selection of solvents (e.g., water, ethanol, methanol, acetone, dichloromethane, hexane)

Procedure:

Place a small, accurately weighed amount of 2,4-Dibromo-5-methoxyphenol (e.g., 1-5 mg)
into a series of small test tubes.
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e To each tube, add a measured volume (e.g., 0.5 mL) of a different solvent.
o Agitate the tubes vigorously (e.g., using a vortex mixer) for a set period (e.g., 1-2 minutes).
» Allow the tubes to stand and observe if the solid has completely dissolved.

« If the compound dissolves, it is considered soluble in that solvent at that concentration. If not,
it is classified as sparingly soluble or insoluble.

o For a more quantitative assessment, gradually add more solute to a known volume of
solvent until saturation is reached, or conversely, add more solvent to a known mass of
solute until it fully dissolves. This will allow for the calculation of solubility in terms of mg/mL
or mol/L.

Mandatory Visualization

The following diagram illustrates a logical workflow for the physical characterization of a newly
synthesized chemical compound like 2,4-Dibromo-5-methoxyphenol.
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Compound Synthesis & Purification
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Workflow for Physical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: Physical Properties of 2,4-Dibromo-5-
methoxyphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15290232#2-4-dibromo-5-methoxyphenol-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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